Cas no 153463-21-9 (25,26,26,26,27,27,27-Heptafluorocholesterol)

• Product Name: 25,26,26,26,27,27,27-Heptafluorocholesterol
• CAS No: 153463-21-9
• Molecular Formula: C₂₇H₃₉OF₇
• Molecular Weight: 512.58676
• CID: 170639
• PubChem ID: 160380

25,26,26,26,27,27,27-Heptafluorocholesterol Properties

Names and Identifiers

• Cholest-5-en-3-ol,25,26,26,26,27,27,27-heptafluoro-, (3b)- (9CI)
• 10,13-dimethyl-17-[6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 25,26,26,26,27,27,27-heptafluorocholesterol
• (3beta)-25,26,26,26,27,27,27-heptafluorocholest-5-en-3-ol
• 25,26,26,26,27,27,27-Heptafluorocholest-5-en-3-ol (3beta)-
• 25-Hfcl
• Cholest-5-en-3-ol, 25,26,26,26,27,27,27-heptafluoro-, (3beta)-
• F7-CHOLESTEROL
• (3beta)-25,26,26,26,27,27,27-Heptafluoro-cholest-5-en-3-ol
• DTXSID80897495
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• SCHEMBL12436822
• DUAIJEYNEJQOCE-OLSVQSNTSA-N
• 153463-21-9
• (3I(2))-25,26,26,26,27,27,27-Heptafluoro-cholest-5-en-3-ol

• InChIKey： DUAIJEYNEJQOCE-OLSVQSNTSA-N
• Inchi： InChI=1S/C27H39F7O/c1-16(5-4-12-25(28,26(29,30)31)27(32,33)34)20-8-9-21-19-7-6-17-15-18(35)10-13-23(17,2)22(19)11-14-24(20,21)3/h6,16,18-22,35H,4-5,7-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1
• SMILES： C[C@H](CCCC(C(F)(F)F)(C(F)(F)F)F)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O

Computed Properties

• Exact Mass: 512.28907
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 512.28891300g/mol
• Heavy Atom Count: 35
• Complexity: 803
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives